Cas no 7291-00-1 (p-Methoxy-N,N-dimethylbenzamide)

• Product Name: p-Methoxy-N,N-dimethylbenzamide
• CAS No: 7291-00-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 862555
• PubChem ID: 81713
• Update Time: 2025-04-19

p-Methoxy-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• p-Methoxy-N,N-dimethylbenzamide
• 4-methoxy-N,N-dimethylbenzamide
• benzamide, 4-methoxy-N,N-dimethyl-
• N,N-Dimethyl 4-methoxybenzamide
• N,N-Dimethyl-4-methoxybenzamide
• N,N-Dimethyl-p-anisamide
• N,N-Dimethyl-p-methoxybenzamide
• p-Anisamide, N,N-dimethyl-
• KSC-355-002
• N,N-dimethylanisamide
• AKOS002323109
• DTXSID00223212
• KUC113283N
• MFCD00522601
• A806956
• SCHEMBL1659309
• 7291-00-1
• OCGXPFSUJVHRHA-UHFFFAOYSA-N
• 4-methoxy-N,N-dimethyl-benzamide
• DB-342202
• G86705
• HS-6146

• Inchi： 1S/C10H13NO2/c1-11(2)10(12)8-4-6-9(13-3)7-5-8/h4-7H,1-3H3
• InChI Key： OCGXPFSUJVHRHA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(N(C)C)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.1248 (rough estimate)
• Boiling Point: 311.75°C (rough estimate)
• Refractive Index: 1.5150 (estimate)
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides